Cas no 75492-01-2 (2,3-Dimethyl-5-(2-methylbutyl)pyrazine)

• Product Name: 2,3-Dimethyl-5-(2-methylbutyl)pyrazine
• CAS No: 75492-01-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 558942
• PubChem ID: 528106
• Update Time: 2025-10-16

2,3-Dimethyl-5-(2-methylbutyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-(2-methylbutyl)pyrazine
• Pyrazine, 2,3-dimethyl-5-(2-methylbutyl)- (9CI)
• Pyrazine,2,3-dimethyl-5-(2-methylbutyl)-
• 5-(2-Methyl-butyl)-2,3-dimethyl-pyrazin
• AC1LB2K8
• AC1Q2S8Q
• AG-H-00853
• AK123361
• CTK5E1621
• KB-225309
• DTXSID80335948
• dimethyl-6-(2'-methylbutyl)pyrazine
• QJQUDEDFDDMKGC-UHFFFAOYSA-N
• 2,3-Dimethyl-5-(2-methylbutyl)pyrazine, 97%
• 75492-01-2
• Pyrazine,2,3-dimethyl-5-(2-methylbutyl)-(9ci)
• Pyrazine, 2,3-dimethyl-5-(2-methylbutyl)
• AKOS006290967

• Inchi： 1S/C11H18N2/c1-5-8(2)6-11-7-12-9(3)10(4)13-11/h7-8H,5-6H2,1-4H3
• InChI Key： QJQUDEDFDDMKGC-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=CC=1CC(C)CC

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.927 g/mL at 25 °C
• Flash Point: 99℃
• Refractive Index: n20/D1.494
• PSA: 25.78

2,3-Dimethyl-5-(2-methylbutyl)pyrazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,3-Dimethyl-5-(2-methylbutyl)pyrazine

Introduction to 2,3-Dimethyl-5-(2-methylbutyl)pyrazine (CAS No. 75492-01-2)

2,3-Dimethyl-5-(2-methylbutyl)pyrazine, with the CAS number 75492-01-2, is a member of the pyrazine family of compounds. Pyrazines are heterocyclic aromatic compounds characterized by a six-membered ring containing two nitrogen atoms. This specific compound, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine, is of particular interest due to its unique structural features and potential applications in various fields, including flavor and fragrance chemistry, pharmaceuticals, and materials science.

The molecular formula of 2,3-Dimethyl-5-(2-methylbutyl)pyrazine is C₁₁H₁₈N₂. Its molecular weight is approximately 178.27 g/mol. The compound is known for its distinctive aroma and has been used in the food and beverage industry to enhance the flavor profiles of various products. Recent research has also explored its potential in more advanced applications, such as in the development of new pharmaceuticals and functional materials.

In terms of physical properties, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. The compound's boiling point is around 160°C at atmospheric pressure, making it suitable for various industrial processes that require moderate thermal stability.

The chemical structure of 2,3-Dimethyl-5-(2-methylbutyl)pyrazine plays a crucial role in its functional properties. The presence of the pyrazine ring imparts a characteristic aroma, while the substituents (methyl and 2-methylbutyl groups) contribute to its solubility and reactivity. These features make it an attractive candidate for use in flavor and fragrance formulations, where it can provide a range of sensory experiences from nutty to fruity notes.

In the field of pharmaceutical research, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine has been investigated for its potential biological activities. Studies have shown that certain pyrazine derivatives exhibit antimicrobial and anti-inflammatory properties. While more research is needed to fully understand the mechanisms involved, these findings suggest that 2,3-Dimethyl-5-(2-methylbutyl)pyrazine could be a valuable lead compound for the development of new therapeutic agents.

Beyond its applications in flavor chemistry and pharmaceuticals, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine has also found use in materials science. Researchers have explored its potential as a building block for the synthesis of advanced polymers and coatings. The unique electronic properties of pyrazines make them suitable for applications in electronic devices and sensors. For instance, pyrazine-based materials have been used to develop highly sensitive gas sensors capable of detecting trace amounts of volatile organic compounds (VOCs).

The synthesis of 2,3-Dimethyl-5-(2-methylbutyl)pyrazine can be achieved through various routes. One common method involves the condensation of 1,3-diaminopropane with 4-chloro-3-pentanone followed by cyclization and subsequent derivatization steps. This multi-step process allows for precise control over the final product's purity and yield. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic pathways.

Safety considerations are an important aspect when handling any chemical compound. While 2,3-Dimethyl-5-(2-methylbutyl)pyrazine is generally considered safe for use in approved applications, proper handling procedures should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine (CAS No. 75492-01-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in advancing various scientific fields.